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Compound of Interest

Compound Name: Corticosterone-13C3

Cat. No.: B12371073 Get Quote

Corticosterone-13C3: A Technical Guide for
Researchers
This in-depth technical guide provides essential information on Corticosterone-13C3 for

researchers, scientists, and drug development professionals. Corticosterone-13C3 is a stable

isotope-labeled form of corticosterone, a primary glucocorticoid hormone in many species. Its

use as an internal standard in mass spectrometry-based analyses allows for precise and

accurate quantification of endogenous corticosterone levels, crucial for studies in

endocrinology, neuroscience, and pharmacology.

Product Specifications
Corticosterone-13C3 is typically supplied as a certified reference material in solution. The

following tables summarize the key product specifications. Note that specific values may vary

by supplier and lot; always refer to the Certificate of Analysis (COA) provided with the product.

General Information
Parameter Specification

Product Name Corticosterone-13C3

Description A 13C-labeled corticosterone

Primary Use Internal standard for mass spectrometry
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Physicochemical Properties
Parameter Value Reference

Chemical Formula C1813C3H30O4 [1]

Molecular Weight 349.44 g/mol [1][2]

Appearance
Typically a clear, colorless

solution

Solvent Commonly Methanol [1]

Concentration Often 10 µg/mL [1]

Storage Temperature -20°C

Quality and Certification
Parameter Specification

Certification Certified Reference Material

Documentation
Certificate of Analysis (COA), Safety Data Sheet

(SDS)

Experimental Protocols
Corticosterone-13C3 is primarily utilized as an internal standard in Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of corticosterone in

biological matrices such as plasma, serum, and tissue homogenates. The following is a

representative protocol that can be adapted for specific research needs.

Sample Preparation: Protein Precipitation
Thaw Samples: Thaw biological samples (e.g., plasma, serum) and Corticosterone-13C3
internal standard solution on ice.

Spike Internal Standard: To a 100 µL aliquot of the biological sample, add a known amount of

Corticosterone-13C3 solution. The final concentration of the internal standard should be

appropriate for the expected range of endogenous corticosterone.
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Precipitate Proteins: Add 300 µL of ice-cold acetonitrile to the sample.

Vortex: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein

precipitation.

Centrifuge: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the

precipitated proteins.

Collect Supernatant: Carefully transfer the supernatant to a clean tube or a 96-well plate for

LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC)

Column: A C18 reverse-phase column is commonly used for steroid separation.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

Gradient: A linear gradient from a lower to a higher percentage of Mobile Phase B is used

to elute the analytes. The specific gradient profile should be optimized for the separation of

corticosterone from other endogenous steroids.

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS)

Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally used for

corticosterone analysis.

Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for both

corticosterone and Corticosterone-13C3 are monitored for quantification.

Corticosterone: m/z 347.2 → 121.1 (Quantifier), 347.2 → 329.2 (Qualifier)
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Corticosterone-13C3: m/z 350.2 → 121.1 (Quantifier), 350.2 → 332.2 (Qualifier) (Note:

These transitions are illustrative and should be optimized on the specific mass

spectrometer being used.)

Data Analysis: The concentration of endogenous corticosterone is determined by

calculating the ratio of the peak area of the analyte to the peak area of the internal

standard and comparing this to a standard curve prepared with known concentrations of

unlabeled corticosterone.

Signaling Pathways and Biosynthesis
Corticosterone exerts its biological effects through the glucocorticoid receptor signaling

pathway. Understanding this pathway is critical for interpreting data from studies involving

corticosterone measurement.

Corticosterone Biosynthesis Pathway
Corticosterone is synthesized from cholesterol in the adrenal cortex through a series of

enzymatic reactions.
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Caption: Simplified pathway of corticosterone synthesis.

Glucocorticoid Receptor Signaling Pathway
Upon entering a cell, corticosterone binds to the glucocorticoid receptor (GR), which then

translocates to the nucleus to regulate gene expression.
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Caption: Glucocorticoid receptor signaling pathway.
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Experimental Workflow for Quantification
The general workflow for using Corticosterone-13C3 in a research setting involves several

key steps from sample collection to data interpretation.
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Caption: Workflow for Corticosterone quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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